Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C13H15NO B8324753 5,6,7,8,9,10-Hexahydro-6,9-methanobenzo[a][8]annulen-11-one oxime

5,6,7,8,9,10-Hexahydro-6,9-methanobenzo[a][8]annulen-11-one oxime

Cat. No. B8324753
M. Wt: 201.26 g/mol
InChI Key: ZMDSVSWYTMBKPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07348431B2

Procedure details

To a solution of 34.3 g of 5,6,7,8,9,10-hexahydro-6,9-methano-benzo[a][8]annulen-11-one (0.184 mol) in 100 mL of pyridine and 100 mL of EtOH was added 29.7 g of hydroxylamine hydrochloride (0.460 mol). The resultant solution was refluxed for 4 hours prior to concentration in vacuo. The residue was partitioned between CH2Cl2 and 10% aqueous citric acid. The aqueous layer was extracted with CH2Cl2 (4×200 mL). The combined organic layers were dried over Na2SO4, filtered, and concentrated in vacuo to afford the oxime.
Name
5,6,7,8,9,10-hexahydro-6,9-methano-benzo[a][8]annulen-11-one
Quantity
34.3 g
Type
reactant
Reaction Step One
Name
hydroxylamine hydrochloride
Quantity
29.7 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
100 mL
Type
solvent
Reaction Step One
Name
EtOH
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
oxime

Identifiers

REACTION_CXSMILES
[CH:1]1[C:6]2[CH2:7][CH:8]3[C:13](=O)[CH:11]([CH2:12][C:5]=2[CH:4]=[CH:3][CH:2]=1)[CH2:10][CH2:9]3.Cl.[NH2:16][OH:17]>N1C=CC=CC=1.CCO>[CH:1]1[C:6]2[CH2:7][CH:8]3[C:13](=[N:16][OH:17])[CH:11]([CH2:12][C:5]=2[CH:4]=[CH:3][CH:2]=1)[CH2:10][CH2:9]3 |f:1.2|

Inputs

Step One
Name
5,6,7,8,9,10-hexahydro-6,9-methano-benzo[a][8]annulen-11-one
Quantity
34.3 g
Type
reactant
Smiles
C1=CC=CC2=C1CC1CCC(C2)C1=O
Name
hydroxylamine hydrochloride
Quantity
29.7 g
Type
reactant
Smiles
Cl.NO
Name
pyridine
Quantity
100 mL
Type
solvent
Smiles
N1=CC=CC=C1
Name
EtOH
Quantity
100 mL
Type
solvent
Smiles
CCO
Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
to concentration in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between CH2Cl2 and 10% aqueous citric acid
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with CH2Cl2 (4×200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
oxime
Type
product
Smiles
C1=CC=CC2=C1CC1CCC(C2)C1=NO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.